Cas no 4818-39-7 (3-Anilinoprop-2-enenitrile)

3-Anilinoprop-2-enenitrile structure
3-Anilinoprop-2-enenitrile structure
Product Name:3-Anilinoprop-2-enenitrile
CAS No:4818-39-7
MF:C9H8N2
MW:144.173221588135
CID:2828824
PubChem ID:69260874
Update Time:2025-04-21

3-Anilinoprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

    • 3-phenylaminoacrylonitrile
    • BIAWTEWJLFFLTI-UHFFFAOYSA-N
    • 3-Anilinoprop-2-enenitrile
    • 4818-39-7
    • 3-anilinoacrylonitrile
    • DTXSID60740132
    • Inchi: 1S/C9H8N2/c10-7-4-8-11-9-5-2-1-3-6-9/h1-6,8,11H
    • InChI Key: BIAWTEWJLFFLTI-UHFFFAOYSA-N
    • SMILES: N(C=CC#N)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 144.068748264Da
  • Monoisotopic Mass: 144.068748264Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 2.3
  • Topological Polar Surface Area: 35.8Ų
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